Cas no 94125-24-3 (5-Pyrimidinol, 2-[4-(trifluoromethyl)phenyl]-)

• Product Name: 5-Pyrimidinol, 2-[4-(trifluoromethyl)phenyl]-
• CAS No: 94125-24-3
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• MDL: MFCD16618908
• CID: 4342846
• PubChem ID: 49758804
• Update Time: 2025-04-24

5-Pyrimidinol, 2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol, 2-[4-(trifluoromethyl)phenyl]-
• 5-Hydroxy-2-(4-trifluoromethylphenyl)pyrimidine
• A1-26501
• 2-(4-Trifluoromethylphenyl)-pyrimidin-5-ol
• AKOS015941670
• 2-(4-Trifluoromethyl-phenyl)-pyrimidin-5-ol
• 94125-24-3
• 2-[4-(TRIFLUOROMETHYL)PHENYL]PYRIMIDIN-5-OL

• MDL： MFCD16618908
• Inchi： 1S/C11H7F3N2O/c12-11(13,14)8-3-1-7(2-4-8)10-15-5-9(17)6-16-10/h1-6,17H
• InChI Key： MCQFBMNLDJVWRB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(F)(F)F)C=C2)=NC=C(O)C=N1

Computed Properties

• Exact Mass: 240.05104734Da
• Monoisotopic Mass: 240.05104734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-Pyrimidinol, 2-[4-(trifluoromethyl)phenyl]-

Comprehensive Overview of 5-Pyrimidinol, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 94125-24-3)

5-Pyrimidinol, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 94125-24-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyrimidine core substituted with a trifluoromethylphenyl group, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for 5-Pyrimidinol derivatives due to their potential in drug discovery and material science.

The molecular structure of 2-[4-(trifluoromethyl)phenyl]-5-pyrimidinol includes a pyrimidine ring, which is a six-membered aromatic system containing two nitrogen atoms. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for medicinal chemistry. Recent trends in AI-driven drug discovery have highlighted the importance of such fluorinated pyrimidines, as they often exhibit improved bioavailability and target selectivity.

One of the most searched questions related to CAS No. 94125-24-3 is its role in kinase inhibitor development. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is linked to diseases like cancer and inflammatory disorders. The trifluoromethylphenyl-pyrimidinol scaffold has been explored as a key pharmacophore in designing potent kinase inhibitors, aligning with the growing demand for precision medicine solutions.

In addition to pharmaceuticals, 5-Pyrimidinol, 2-[4-(trifluoromethyl)phenyl]- finds applications in agrochemical formulations. The compound's ability to interact with biological targets has led to its use in developing novel pesticides and herbicides. With the increasing focus on sustainable agriculture, researchers are investigating eco-friendly derivatives of this compound to reduce environmental impact while maintaining efficacy.

The synthesis of 2-[4-(trifluoromethyl)phenyl]-5-pyrimidinol typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the industry's need for scalable and cost-effective production methods.

Market dynamics for CAS No. 94125-24-3 reflect its niche but growing demand. Pharmaceutical companies and research institutions are the primary consumers, driven by the compound's versatility in small molecule drug development. The rise of contract research organizations (CROs) has further amplified its accessibility, enabling smaller entities to leverage its potential without extensive in-house synthesis capabilities.

From a regulatory standpoint, 5-Pyrimidinol, 2-[4-(trifluoromethyl)phenyl]- is generally regarded as safe for research purposes when handled under standard laboratory conditions. However, users often inquire about its material safety data sheet (MSDS) and proper storage guidelines, emphasizing the importance of transparency in chemical handling protocols.

Emerging trends in computational chemistry have also spotlighted this compound. Molecular docking studies and quantitative structure-activity relationship (QSAR) models frequently utilize 94125-24-3 as a reference structure to predict biological activity and optimize lead compounds. This aligns with the broader shift toward in silico drug design, reducing reliance on traditional trial-and-error approaches.

In summary, 5-Pyrimidinol, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 94125-24-3) represents a versatile and scientifically significant compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural features and alignment with modern research paradigms—such as AI-assisted discovery and green chemistry—ensure its continued relevance in the evolving landscape of chemical innovation.